Cas no 477860-15-4 (Cyclohexane, 1-(bromomethyl)-4-pentyl-)

• Product Name: Cyclohexane, 1-(bromomethyl)-4-pentyl-
• CAS No: 477860-15-4
• MF: C₁₂H₂₃Br
• MW: 247.21502327919
• CID: 5270651
• Update Time: 2026-03-09

Cyclohexane, 1-(bromomethyl)-4-pentyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 1-(bromomethyl)-4-pentyl-

• Inchi： 1S/C12H23Br/c1-2-3-4-5-11-6-8-12(10-13)9-7-11/h11-12H,2-10H2,1H3
• InChI Key： HXOWMHXGHNZDFT-UHFFFAOYSA-N
• SMILES： C1(CBr)CCC(CCCCC)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on Cyclohexane, 1-(bromomethyl)-4-pentyl-

Introduction to Cyclohexane, 1-(bromomethyl)-4-pentyl- (CAS No. 477860-15-4)

Cyclohexane, 1-(bromomethyl)-4-pentyl- (CAS No. 477860-15-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a bromomethyl group and a pentyl substituent attached to a cyclohexane ring. The combination of these functional groups endows the molecule with a range of chemical properties that make it an attractive candidate for various applications.

The bromomethyl group in Cyclohexane, 1-(bromomethyl)-4-pentyl- serves as a reactive site for nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules. This property is particularly useful in the development of new pharmaceuticals and fine chemicals. Recent studies have highlighted the potential of brominated compounds in drug discovery, where they can be used to introduce specific functionalities or enhance the pharmacological properties of lead compounds.

The pentyl substituent, on the other hand, imparts hydrophobic characteristics to the molecule, which can influence its solubility and partitioning behavior. This is crucial in applications where controlled solubility is required, such as in drug delivery systems or in the formulation of coatings and adhesives. The hydrophobic nature of the pentyl group can also affect the molecule's interaction with biological membranes, making it relevant in studies related to cell permeability and drug transport.

In the context of pharmaceutical research, Cyclohexane, 1-(bromomethyl)-4-pentyl- has been explored as a precursor for the synthesis of novel therapeutic agents. For instance, recent advancements in medicinal chemistry have focused on developing small molecules that can modulate specific biological targets with high selectivity and potency. The bromomethyl group can be readily functionalized to introduce various pharmacophores, while the cyclohexane ring provides a rigid scaffold that can enhance molecular stability and bioavailability.

From a materials science perspective, Cyclohexane, 1-(bromomethyl)-4-pentyl- has shown promise as a building block for the synthesis of advanced polymers and functional materials. The reactivity of the bromomethyl group allows for controlled polymerization reactions, enabling the creation of polymers with tailored properties. These materials can find applications in areas such as biomedical devices, electronic components, and environmental remediation.

Recent studies have also investigated the environmental fate and toxicity of Cyclohexane, 1-(bromomethyl)-4-pentyl-. Understanding these aspects is crucial for ensuring the safe use and disposal of this compound. Research has shown that while Cyclohexane, 1-(bromomethyl)-4-pentyl- is generally stable under standard conditions, it can undergo degradation through various pathways in the environment. This information is valuable for developing strategies to minimize potential environmental impacts.

In conclusion, Cyclohexane, 1-(bromomethyl)-4-pentyl- (CAS No. 477860-15-4) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure provides opportunities for innovative research and development across multiple disciplines. As ongoing studies continue to uncover new properties and applications, Cyclohexane, 1-(bromomethyl)-4-pentyl- remains an important compound in the scientific community.